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Compound of Interest

Compound Name: CP-809101

Cat. No.: B1366332 Get Quote

Application Notes for Researchers, Scientists, and
Drug Development Professionals
Introduction

CP-809101 is a potent and selective 5-HT₂C receptor agonist utilized in neuroscience research

to investigate the role of this receptor in various physiological and pathological processes.[1][2]

Due to its hydrophobic nature, CP-809101 is sparingly soluble in aqueous solutions,

necessitating the use of an organic solvent for the preparation of stock solutions. Dimethyl

sulfoxide (DMSO) is a commonly used solvent for this purpose, capable of dissolving CP-
809101 at high concentrations.[3] Proper preparation and storage of these stock solutions are

critical for ensuring the accuracy and reproducibility of experimental results. These application

notes provide a detailed protocol for the preparation, storage, and handling of CP-809101 stock

solutions in DMSO.

Key Physicochemical and Solubility Data

A summary of the essential quantitative data for CP-809101 and its hydrochloride salt is

presented in the table below. This information is crucial for accurate calculations and

preparation of stock solutions.
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Parameter Value (CP-809101)
Value (CP-809101
hydrochloride)

Source(s)

Molecular Formula C₁₅H₁₇ClN₄O C₁₅H₁₇N₄OCl·HCl [1][3]

Molecular Weight 304.78 g/mol 341.24 g/mol [1][3]

Maximum Solubility in

DMSO
20 mg/mL

34.12 mg/mL (100

mM)
[3][4]

Appearance Crystalline solid Solid [4][5]

Purity ≥98% ≥99% (HPLC) [3][4]

Storage and Stability

For optimal stability, CP-809101 stock solutions in DMSO should be stored under the following

conditions:

Storage Temperature Shelf Life Source(s)

-20°C 1 month [5]

-80°C 6 months [5]

It is imperative to store the solutions in tightly sealed vials to prevent moisture absorption and

degradation.[5] The solid form of CP-809101 hydrochloride should be desiccated at room

temperature for storage.[3]

Experimental Protocols
Materials and Equipment

CP-809101 (or CP-809101 hydrochloride) powder

Anhydrous or molecular sieve-treated DMSO

Calibrated analytical balance
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Sterile, amber glass or polypropylene vials with screw caps

Calibrated micropipettes

Vortex mixer

Personal protective equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM Stock Solution of CP-809101 Hydrochloride in DMSO

This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro and in vivo studies. Adjustments can be made based on experimental

requirements, not exceeding the maximum solubility.

Pre-weighing Preparation: Ensure the analytical balance is calibrated and level. Place a

sterile vial on the balance and tare it.

Weighing of CP-809101 Hydrochloride: Carefully weigh out the desired amount of CP-
809101 hydrochloride powder into the tared vial. For example, to prepare 1 mL of a 10 mM

solution, you would need 0.34124 mg of the compound (Molecular Weight = 341.24 g/mol ).

For larger volumes, scale the mass accordingly (e.g., 3.4124 mg for 10 mL).

Solvent Addition: Using a calibrated micropipette, add the calculated volume of DMSO to the

vial containing the powder. For the example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary, but avoid

excessive heat. Visually inspect the solution to ensure no particulate matter remains.

Aliquoting and Storage: For ease of use and to minimize freeze-thaw cycles, it is

recommended to aliquot the stock solution into smaller, single-use volumes in sterile vials.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[5]

Labeling: Clearly label each aliquot with the compound name, concentration, solvent,

preparation date, and your initials.
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Safety Precautions

Always handle CP-809101 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate PPE, including gloves, safety glasses, and a lab coat, to prevent skin and

eye contact.

DMSO is known to facilitate the absorption of other chemicals through the skin. Exercise

extreme caution when handling DMSO solutions containing dissolved compounds.

Consult the Safety Data Sheet (SDS) for both CP-809101 and DMSO before starting any

work.
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Workflow for Preparing CP-809101 Stock Solution
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Caption: Workflow for the preparation of CP-809101 stock solution in DMSO.
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Impact of Stock Solution Quality on Experimental Outcomes
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Caption: Logical diagram of stock solution quality's impact on results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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